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Compound of Interest

Compound Name: Hydrazine

Cat. No.: B178648

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of anhydrous hydrazine (N2H4). The information is presented to support research,
development, and safety protocols involving this highly reactive compound. All quantitative data
is summarized in structured tables for ease of comparison, and detailed experimental
methodologies are provided for key analytical procedures.

Physical and Chemical Properties

Anhydrous hydrazine is a colorless, fuming, oily liquid with a pungent, ammonia-like odor.[1][2]
It is a powerful reducing agent and is highly reactive.[2] Proper handling and storage are critical
due to its flammability, toxicity, and potential for explosive decomposition under certain
conditions.

Summary of Physicochemical Data

The following tables summarize the key physicochemical properties of anhydrous hydrazine.

Table 1: General and Physical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b178648?utm_src=pdf-interest
https://www.benchchem.com/product/b178648?utm_src=pdf-body
https://www.benchchem.com/product/b178648?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.arxada.com/content/dam/arxada/CMC/hydrazine/documents/AnhydrousHydrazineTDS.pdf.coredownload.pdf
https://www.arxada.com/content/dam/arxada/CMC/hydrazine/documents/AnhydrousHydrazineTDS.pdf.coredownload.pdf
https://www.benchchem.com/product/b178648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula N2Ha [3]

Molecular Weight 32.05 g/mol [1]
Appearance Colorless, fuming oily liquid [11[2]

Odor Ammonia-like [1112]

Density 1.021 g/cm3 at 25 °C [3]

Melting Point 2°C (35.6 °F) [2][3]

Boiling Point 113.5 °C (236.3 °F) at 760 2]

mmHg
Vapor Pressure 14.4 mmHg at 25 °C (77°F) [1]

Table 2: Thermochemical and Solubility Properties

Property Value Reference(s)

Standard Enthalpy of

. o +50.63 kJ/mol [4]
Formation (liquid, 298.15 K)
Standard Enthalpy of

_ +95.4 kJ/mol [4]
Formation (gas, 298.15 K)
Solubility in Water Miscible [5]

Soluble in methanol and
Solubility in Organic Solvents ethanol. Insoluble in [5]

chloroform and ether.

Table 3: Safety and Reactivity Data
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Property Value Reference(s)
Flash Point 38 °C (100 °F) [2]
Autoignition Temperature 270 °C (518 °F) on glass [1]
Explosive Limits in Air 4.7% to 100% by volume [2]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining key
physicochemical properties of anhydrous hydrazine. Extreme caution must be exercised when
performing these experiments due to the hazardous nature of hydrazine. All work should be
conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Density Determination

The density of anhydrous hydrazine can be accurately determined using a pycnometer.
Methodology:

o Cleaning and Calibration: Thoroughly clean and dry a pycnometer of known volume.
Calibrate the pycnometer by filling it with deionized water of a known temperature and
weighing it. The density of water at that temperature is used to calculate the precise volume
of the pycnometer.

o Sample Handling: In a fume hood, carefully fill the calibrated pycnometer with anhydrous
hydrazine. The temperature of the hydrazine should be controlled and recorded.

o Measurement: Weigh the filled pycnometer.

o Calculation: The density is calculated by dividing the mass of the hydrazine (mass of filled
pycnhometer minus mass of empty pycnometer) by the calibrated volume of the pycnometer.

Melting Point Determination

The melting point of anhydrous hydrazine can be determined using a capillary melting point
apparatus.
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Methodology:

o Sample Preparation: A small amount of anhydrous hydrazine is frozen. A small portion of the
frozen hydrazine is then quickly introduced into a capillary tube, which is then sealed.

o Apparatus Setup: The sealed capillary tube is placed in a melting point apparatus.

o Measurement: The sample is heated at a slow, controlled rate. The temperature at which the
solid first begins to melt and the temperature at which the last of the solid melts are recorded
as the melting point range. For a pure substance, this range should be narrow.

Boiling Point Determination

The boiling point can be determined using a micro-boiling point method to minimize the amount
of hazardous material.[6]

Methodology:

o Apparatus Setup: A small amount of anhydrous hydrazine is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed inside the test tube. The test tube is
then attached to a thermometer.

e Heating: The assembly is heated in a controlled manner, for example, in a Thiele tube filled
with a suitable heating oil.

e Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. The heating is then discontinued.

o Measurement: The temperature at which the bubbling stops and the liquid begins to enter
the capillary tube is recorded as the boiling point.[1][7][8][9]

Viscosity Measurement

The viscosity of anhydrous hydrazine can be determined using a capillary viscometer, such as
an Ubbelohde or Cannon-Fenske viscometer.[10][11]

Methodology:
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e Apparatus Preparation: A clean, dry viscometer is selected. The viscometer constant is
determined by measuring the efflux time of a standard liquid of known viscosity and density.

o Sample Loading: A known volume of anhydrous hydrazine is introduced into the viscometer
in a fume hood.

o Temperature Control: The viscometer is placed in a constant temperature bath until the
sample reaches thermal equilibrium.

e Measurement: The time taken for the liquid to flow between two calibrated marks on the
viscometer is measured.

 Calculation: The kinematic viscosity is calculated by multiplying the efflux time by the
viscometer calibration constant. The dynamic viscosity can then be calculated by multiplying
the kinematic viscosity by the density of hydrazine at that temperature.

Surface Tension Measurement

The surface tension of anhydrous hydrazine can be measured using the pendant drop
method.

Methodology:

o Apparatus Setup: A syringe with a needle of known diameter is filled with anhydrous
hydrazine. The syringe is mounted vertically in a sealed, temperature-controlled chamber
with an optical window.

o Droplet Formation: A small drop of hydrazine is formed at the tip of the needle.
e Image Capture: A high-resolution camera captures the profile of the pendant drop.

e Analysis: The shape of the drop is analyzed using software that applies the Young-Laplace
equation to determine the surface tension based on the drop's geometry and the known
density of hydrazine.

Heat of Formation Determination
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The standard enthalpy of formation of anhydrous hydrazine can be determined using bomb
calorimetry to measure its enthalpy of combustion.[12][13][14][15]

Methodology:

Sample Preparation: A known mass of anhydrous hydrazine is sealed in a sample holder
suitable for volatile liquids, such as a gelatin capsule or a specialized ampoule.

Bomb Assembly: The sample holder is placed in the bomb calorimeter, and a fuse wire is
arranged to ensure ignition. The bomb is then sealed and pressurized with a known excess
of pure oxygen.

Calorimetry: The bomb is placed in a calorimeter bucket containing a known mass of water.
The sample is ignited, and the temperature change of the water is precisely measured.

Calibration: The heat capacity of the calorimeter system is determined by combusting a
standard substance with a known heat of combustion, such as benzoic acid.

Calculation: The heat of combustion of hydrazine is calculated from the temperature rise
and the heat capacity of the calorimeter, with corrections made for the heat of formation of
nitric acid (from the nitrogen in the sample) and any unburned material. The standard
enthalpy of formation is then calculated from the enthalpy of combustion using Hess's Law
and the known standard enthalpies of formation of the combustion products (N2(g) and
H20(1)).

Solubility Determination

The solubility of anhydrous hydrazine in various organic solvents can be determined by
preparing a saturated solution and measuring the concentration of hydrazine.[16][17]

Methodology:

e Preparation of Saturated Solution: An excess amount of anhydrous hydrazine is added to a
known volume of the desired solvent in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure that equilibrium is reached and a saturated solution is formed.
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o Sample Collection: A sample of the supernatant is carefully withdrawn and filtered to remove

any undissolved hydrazine.

o Concentration Analysis: The concentration of hydrazine in the filtered, saturated solution is

determined using a suitable analytical method, such as titration or a colorimetric method.[16]

[17] A common colorimetric method involves the reaction of hydrazine with p-

dimethylaminobenzaldehyde to form a yellow azine, the absorbance of which can be

measured spectrophotometrically.

Decomposition Pathways

Anhydrous hydrazine can decompose through several pathways, depending on the conditions.

The two primary decomposition routes are the thermal and catalytic pathways.

Thermal Decomposition

At elevated temperatures, anhydrous hydrazine undergoes thermal decomposition. The
primary products are ammonia (NHs), nitrogen (N2), and hydrogen (Hz2).[18] The reaction
mechanism is complex and involves several radical intermediates, including N2Hs, NH2, and

N2H2.[18][19]
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A simplified representation of the thermal decomposition pathway of anhydrous hydrazine.

Catalytic Decomposition

The decomposition of hydrazine can be catalyzed by various metals, with iridium being a
particularly effective catalyst.[20][21][22][23] The catalytic pathway generally favors the
formation of nitrogen and hydrogen, making it highly exothermic and useful for propulsion
applications. The mechanism involves the adsorption of hydrazine onto the catalyst surface,
followed by a series of dehydrogenation steps.

Adsorption -H(ads) NaHa(ads) “H(ads) NaH(ads) -H(ads) N(ads) + N(ads)
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A generalized pathway for the catalytic decomposition of hydrazine on an iridium surface.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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